N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(1,4-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N5O3/c1-7-5-10(21)16-13-11(7)12(18-19(13)2)17-14(22)8-3-4-9(20)15-6-8/h3-4,6-7H,5H2,1-2H3,(H,15,20)(H,16,21)(H,17,18,22)
• InChI Key: KFYINXHFIIMUPF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=C1C(=NN2C)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.30 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-b]pyridine ring and a dihydropyridine ring, both of which are heterocyclic compounds containing nitrogen atoms. These types of compounds are often found in many biologically active molecules and pharmaceuticals.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as cycloadditions. The presence of multiple functional groups also suggests that it could participate in a variety of other chemical reactions.

Scientific Research Applications

Antiviral Activity

Indole derivatives, such as the one you’ve mentioned, have been investigated for their antiviral properties. Researchers have synthesized various analogs and assessed their efficacy against different viruses. For instance:

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Antimalarial Properties

Indole-based molecules have shown promise as antimalarial agents. While specific data on our compound are lacking, it’s an avenue worth exploring.

Future Directions

The future research directions would depend on the specific biological activity of this compound. Given the wide range of activities of similar compounds, it could potentially be explored for use in a variety of therapeutic applications.